Cas no 193687-30-8 (2H-1,2,3-Benzothiadiazin-4-amine,N-methyl-, 1,1-dioxide)

• Product Name: 2H-1,2,3-Benzothiadiazin-4-amine,N-methyl-, 1,1-dioxide
• CAS No: 193687-30-8
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• CID: 116424
• PubChem ID: 135412874
• Update Time: 2025-04-18

2H-1,2,3-Benzothiadiazin-4-amine,N-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Benzothiadiazin-4-amine,N-methyl-, 1,1-dioxide
• 2H-1,2,3-Benzothiadiazin-4-amine, N-methyl-, 1,1-dioxide (9CI)
• N-methyl-1,1-dioxo-2,3-dihydro-1lambda6,2,3-benzothiadiazin-4-imine
• 193687-30-8
• N-methyl-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-4-amine

• Inchi： 1S/C8H9N3O2S/c1-9-8-6-4-2-3-5-7(6)14(12,13)11-10-8/h2-5,11H,1H3,(H,9,10)
• InChI Key： XOJPJOZKEXOUQX-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(=N/C)/NN1)(=O)=O

Computed Properties

• Exact Mass: 211.04167
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 70.56